Nornicotyrine

Specification

• CAS No.: 494-98-4
• Molecular Formula: C9H8N2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 3-(1H-pyrrol-2-yl)pyridine
• Standard InChI: InChI=1S/C9H8N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1-7,11H
• Standard InChI Key: CBTWKRLUNDZXIF-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C2=CC=CN2
• Canonical SMILES: C1=CC(=CN=C1)C2=CC=CN2

Introduction

What is Nornicotyrine?

Nornicotyrine (C9H8N2), also known as β-nornicotyrine or 3-(1H-Pyrrol-2-yl)pyridine, is a chemical compound with a molecular weight of 144.17 g/mol. It is derived from nicotine. Nornicotyrine can be formed through the degradation of nicotine by-products like myosmine and nornicotine. Nornicotyrine's structure includes a pyridine ring linked to a pyrrole ring.

Production and Synthesis

Nornicotyrine can be created through the dehydrogenation of nornicotine. When nornicotine is heated to low red heat, it rearranges to form C-(beta-pyridyl)-pyrrole, also known as nornicotyrine.

Nornicotyrine Degradation

Nornicotyrine can degrade from nicotine. Further degradation of nicotine N'-oxide via ring opening rearrangement causes the formation of 1-methyl 3-nicotinylpyrrodiline and pseudooxynicotine. The nicotine by-products myosmine and nornicotine can both undergo degradation to β-nornicotyrine.

Related Compounds

Related compounds include:

• Nornicotine: Nornicotine (C9H12N2) is a pyridine alkaloid and a pyrrolidine alkaloid. It can be found in ordinary tobacco, Nicotiana tabacum.

• Nicotine: Nicotine (C10H14N2) is metabolized into cotinine. It can be oxidized into nicotine N'-oxide.